N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide
N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
206440-83-7
VCID:
VC0132186
InChI:
InChI=1S/C31H35NO8/c1-3-24(19-8-5-4-6-9-19)25(20-12-14-22(15-13-20)38-17-16-32-2)21-10-7-11-23(18-21)39-31-28(35)26(33)27(34)29(40-31)30(36)37/h4-15,18,26-29,31-35H,3,16-17H2,1-2H3,(H,36,37)/b25-24+/t26-,27-,28+,29-,31+/m0/s1
SMILES:
CCC(=C(C1=CC=C(C=C1)OCCNC)C2=CC(=CC=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=CC=C4
Molecular Formula:
C31H35NO8
Molecular Weight:
549.62
N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide
CAS No.: 206440-83-7
Reference Standards
VCID: VC0132186
Molecular Formula: C31H35NO8
Molecular Weight: 549.62
| CAS No. | 206440-83-7 |
|---|---|
| Product Name | N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide |
| Molecular Formula | C31H35NO8 |
| Molecular Weight | 549.62 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-[(E)-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C31H35NO8/c1-3-24(19-8-5-4-6-9-19)25(20-12-14-22(15-13-20)38-17-16-32-2)21-10-7-11-23(18-21)39-31-28(35)26(33)27(34)29(40-31)30(36)37/h4-15,18,26-29,31-35H,3,16-17H2,1-2H3,(H,36,37)/b25-24+/t26-,27-,28+,29-,31+/m0/s1 |
| Standard InChIKey | BSCUKTJLQVNCRL-QXBBUDDSSA-N |
| SMILES | CCC(=C(C1=CC=C(C=C1)OCCNC)C2=CC(=CC=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=CC=C4 |
| Synonyms | 3-[(1E)-1-[4-[2-(Methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]phenyl β-D-Glucopyranosiduronic Acid; N-Desmethyl Droloxifene O-β-D-Glucuronide; 3-[(1E)-1-[4-[2-(Methylamino)ethoxy]phenyl]-2-phenyl-1-butenyl]phenyl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 71315770 |
| Last Modified | Nov 11 2021 |
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